3-amino-6-methyl-N,N-diphenylthieno[2,3-b]pyridine-2-carboxamide 3-amino-6-methyl-N,N-diphenylthieno[2,3-b]pyridine-2-carboxamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0918629
InChI: InChI=1S/C21H17N3OS/c1-14-12-13-17-18(22)19(26-20(17)23-14)21(25)24(15-8-4-2-5-9-15)16-10-6-3-7-11-16/h2-13H,22H2,1H3
SMILES: CC1=NC2=C(C=C1)C(=C(S2)C(=O)N(C3=CC=CC=C3)C4=CC=CC=C4)N
Molecular Formula: C21H17N3OS
Molecular Weight: 359.4 g/mol

3-amino-6-methyl-N,N-diphenylthieno[2,3-b]pyridine-2-carboxamide

CAS No.:

Cat. No.: VC0918629

Molecular Formula: C21H17N3OS

Molecular Weight: 359.4 g/mol

* For research use only. Not for human or veterinary use.

3-amino-6-methyl-N,N-diphenylthieno[2,3-b]pyridine-2-carboxamide -

Specification

Molecular Formula C21H17N3OS
Molecular Weight 359.4 g/mol
IUPAC Name 3-amino-6-methyl-N,N-diphenylthieno[2,3-b]pyridine-2-carboxamide
Standard InChI InChI=1S/C21H17N3OS/c1-14-12-13-17-18(22)19(26-20(17)23-14)21(25)24(15-8-4-2-5-9-15)16-10-6-3-7-11-16/h2-13H,22H2,1H3
Standard InChI Key ZRBWXYJPFIJVGH-UHFFFAOYSA-N
SMILES CC1=NC2=C(C=C1)C(=C(S2)C(=O)N(C3=CC=CC=C3)C4=CC=CC=C4)N
Canonical SMILES CC1=NC2=C(C=C1)C(=C(S2)C(=O)N(C3=CC=CC=C3)C4=CC=CC=C4)N

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